(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid

• IUPAC Name: 2-(2-oxo-1,3-dihydroimidazo[1,2-a]benzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C11H9N3O3/c15-9(16)5-8-10(17)13-11-12-6-3-1-2-4-7(6)14(8)11/h1-4,8H,5H2,(H,15,16)(H,12,13,17)
• InChI Key: DZTIUSDFLLKCCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(C(=O)N3)CC(=O)O
• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol

Description

(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid, also known as IBMA, is a chemical compound that has been widely studied for its potential applications in scientific research. IBMA is a heterocyclic compound that contains both imidazole and benzimidazole rings, and its unique structure has made it an attractive target for synthesis and investigation.

Mechanism of Action

The mechanism of action of (2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid has several advantages for use in laboratory experiments, including its relatively simple synthesis and high purity. However, this compound also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on (2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid. One area of interest is the development of novel this compound derivatives with improved pharmacological properties. Another area of interest is the investigation of the mechanisms underlying the anti-inflammatory and antioxidant effects of this compound, with the goal of identifying new targets for drug development. Additionally, the potential use of this compound in combination with other drugs for the treatment of various diseases, such as cancer and neurodegenerative disorders, warrants further investigation.

Scientific Research Applications

(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid has been studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and biochemistry. This compound has been shown to have anti-inflammatory and antioxidant properties, and has been investigated for its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders.